2-(3,5-Dimethylcyclohexyl)acetaldehyde

• Molecular Formula: C10H18O
• Molecular Weight: 154.25 g/mol
• IUPAC Name: 2-(3,5-dimethylcyclohexyl)acetaldehyde
• InChI: InChI=1S/C10H18O/c1-8-5-9(2)7-10(6-8)3-4-11/h4,8-10H,3,5-7H2,1-2H3
• InChI Key: GTOWXCACQBDEHA-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CC(C1)CC=O)C

Description

2-(3,5-Dimethylcyclohexyl)acetaldehyde is a cyclohexane-derived aldehyde featuring a 3,5-dimethyl-substituted cyclohexyl group attached to an acetaldehyde moiety. The 3,5-dimethylcyclohexyl group is known to impart steric and electronic effects, influencing reactivity and stereoselectivity in organic transformations .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3,5-Dimethylcyclohexyl)acetaldehyde typically involves the alkylation of cyclohexanone followed by selective oxidation. One common method includes the following steps:

Alkylation: Cyclohexanone is alkylated using methyl iodide in the presence of a strong base such as sodium hydride to introduce the methyl groups at the 3 and 5 positions.

Oxidation: The resulting 3,5-dimethylcyclohexanone is then subjected to oxidation using reagents like pyridinium chlorochromate (PCC) to form the corresponding aldehyde, 2-(3,5-Dimethylcyclohexyl)acetaldehyde.

Industrial Production Methods

Industrial production of 2-(3,5-Dimethylcyclohexyl)acetaldehyde may involve similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often using continuous flow reactors and advanced purification techniques to ensure high-quality product .

Chemical Reactions Analysis

Types of Reactions

2-(3,5-Dimethylcyclohexyl)acetaldehyde undergoes various chemical reactions, including:

Oxidation: It can be oxidized to the corresponding carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to the corresponding alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the aldehyde group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4)

Substitution: Various nucleophiles depending on the desired product.

Major Products Formed

Oxidation: 2-(3,5-Dimethylcyclohexyl)acetic acid

Reduction: 2-(3,5-Dimethylcyclohexyl)ethanol

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-(3,5-Dimethylcyclohexyl)acetaldehyde has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and as a building block in organic synthesis.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of fragrances, flavors, and other specialty chemicals

Mechanism of Action

The mechanism of action of 2-(3,5-Dimethylcyclohexyl)acetaldehyde involves its interaction with various molecular targets and pathways. The aldehyde group is highly reactive and can form covalent bonds with nucleophilic sites on biomolecules, leading to various biological effects. The compound’s reactivity and selectivity are influenced by the steric and electronic properties of the cyclohexyl ring and the methyl substituents .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Table 1: Key Structural and Functional Comparisons

Compound Name	Substituents/Functional Groups	Molecular Formula (if available)	Key Applications/Properties	References
2-(3,5-Dimethylcyclohexyl)acetaldehyde	3,5-dimethylcyclohexyl, aldehyde	Not explicitly provided	Hypothesized use in catalysis or bioactivity	—
N-(3,5-Dimethylcyclohexyl)acetamide	3,5-dimethylcyclohexyl, acetamide	C₁₀H₁₉NO (inferred)	Asymmetric catalysis (80% yield, 80% ee)
(Coumarinyloxy)acetaldehyde	Coumarin-ether, aldehyde	Not explicitly provided	Precursor for isoxazoline synthesis
Cyclohexylethyl malonic acid diesters	Cyclohexylethyl ester, malonic acid	Varies (e.g., C₁₉H₃₄O₄)	Synthetic intermediates

Key Observations :

• Reactivity : Unlike (coumarinyloxy)acetaldehyde, which participates in 1,3-dipolar cycloadditions to form isoxazolines , the target compound’s aldehyde group may favor nucleophilic additions or condensations.
• Catalytic Utility : N-(3,5-Dimethylcyclohexyl)acetamide demonstrates high stereoselectivity in asymmetric catalysis , suggesting that the 3,5-dimethylcyclohexyl moiety in the target compound could similarly enhance enantioselectivity in aldehyde-mediated reactions.

Research Findings and Limitations

• Catalytic Applications : The stereoselective success of N-(3,5-dimethylcyclohexyl)acetamide in asymmetric catalysis supports the hypothesis that 2-(3,5-Dimethylcyclohexyl)acetaldehyde could serve as a chiral auxiliary or catalyst in aldol reactions.
• Synthetic Challenges : Unlike coumarin- or purine-functionalized acetaldehydes , the target compound’s bulky cyclohexyl group may complicate synthetic routes or purification.
• Data Gaps : Direct experimental data on the target compound’s reactivity, stability, or biological activity are absent in the provided evidence, necessitating further study.

Biological Activity

2-(3,5-Dimethylcyclohexyl)acetaldehyde is an organic compound that has garnered attention in the fields of flavor and fragrance chemistry due to its unique olfactory properties. This compound is characterized by a cyclohexyl structure with two methyl groups and an aldehyde functional group, which contributes to its biological activity. Research into its biological effects is still emerging, but several studies have begun to elucidate its potential applications and mechanisms of action.

Olfactory Activity

The primary biological activity associated with 2-(3,5-Dimethylcyclohexyl)acetaldehyde is its olfactory response. As an aroma compound, it has been tested for its ability to activate olfactory receptors. Studies indicate that modifications in the structure of aldehydes can significantly influence their effectiveness as odorants. For instance, the presence of specific functional groups and the overall molecular geometry play crucial roles in receptor activation .

The structure-activity relationship (SAR) of aldehydes like 2-(3,5-Dimethylcyclohexyl)acetaldehyde suggests that variations in the carbon chain length, branching, and functional groups can alter their biological activities. The aldehyde group (CHO) is essential for the activation of olfactory receptors, as demonstrated in various studies where structural modifications led to changes in receptor binding efficacy .

Case Study 1: Aroma Profile Analysis

In a study examining various aroma compounds, 2-(3,5-Dimethylcyclohexyl)acetaldehyde was included in a mixture tested for sensory evaluation. The results indicated that this compound contributed significantly to the overall aroma profile, enhancing floral and fruity notes .

Case Study 2: Receptor Binding Studies

Research involving receptor binding assays demonstrated that 2-(3,5-Dimethylcyclohexyl)acetaldehyde activated specific olfactory receptors in transfected cells. This study aimed to identify the binding affinities of various aldehydes and their structural implications for olfactory signaling pathways .

Table of Biological Activities

Compound	Activity	Mechanism	References
2-(3,5-Dimethylcyclohexyl)acetaldehyde	Olfactory Activation	Binds to olfactory receptors
Similar Aldehydes	Varies (e.g., floral)	Structure-dependent receptor activation
Other Aroma Compounds	Sensory Evaluation	Contributes to complex aroma profiles